Cas no 1805477-97-7 (2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride)

• Product Name: 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride
• CAS No: 1805477-97-7
• MF: C₇H₂BrCl₂NO₂S
• MW: 314.971277713776
• CID: 4972521
• Update Time: 2025-05-28

2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrCl2NO2S/c8-7-4(3-11)5(9)1-2-6(7)14(10,12)13/h1-2H
• InChI Key： AWNUFSWAUJFEEZ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride

Comprehensive Overview of 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride (CAS No. 1805477-97-7)

2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride (CAS No. 1805477-97-7) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique bromo, chloro, and cyano functional groups, serves as a versatile building block for the development of complex molecules. Its molecular structure, C7H2BrCl2NO2S, underscores its potential in cross-coupling reactions and heterocyclic chemistry, making it a valuable asset for researchers and industrial applications alike.

In recent years, the demand for 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride has surged due to its role in the synthesis of agrochemicals and biologically active compounds. With the growing emphasis on sustainable chemistry and green synthesis, this compound has been explored for its efficiency in catalytic processes and atom-economical transformations. Researchers are particularly interested in its applications for C-H activation and palladium-catalyzed reactions, which align with the industry's shift toward eco-friendly methodologies.

The sulfonyl chloride moiety in 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride is a key feature that enables its reactivity in nucleophilic substitution reactions. This property is leveraged in the design of sulfonamides and sulfonate esters, which are critical in drug discovery and material science. Additionally, the presence of electron-withdrawing groups (e.g., cyano and halogens) enhances its utility in electrophilic aromatic substitution reactions, a topic frequently searched by chemists exploring regioselective functionalization.

From an industrial perspective, CAS No. 1805477-97-7 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has made it a subject of interest for labs aiming to optimize reaction efficiency and yield. These trends reflect the broader shift toward automation and process intensification in chemical manufacturing.

Another area where 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride excels is in the development of functional materials. Its incorporation into polymers and coordination complexes has been explored for applications in optoelectronics and catalysis. Given the rising interest in smart materials and molecular devices, this compound is poised to play a pivotal role in advancing these technologies.

Safety and handling of 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride are frequently queried in academic and industrial forums. While it is not classified under restricted categories, proper personal protective equipment (PPE) and ventilation are recommended due to its reactive nature. This aligns with the broader discourse on laboratory safety protocols and risk mitigation in chemical research.

In summary, 2-Bromo-4-chloro-3-cyanobenzenesulfonyl chloride (CAS No. 1805477-97-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance in modern synthetic chemistry and alignment with industry trends ensure its continued prominence in research and development. As the scientific community prioritizes innovation and sustainability, this compound will undoubtedly remain a cornerstone of chemical synthesis.